Cas no 42467-66-3 (9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-)

9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- structure
42467-66-3 structure
Product Name:9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
CAS No:42467-66-3
MF:C10H11N5NaO6P
MW:351.187772989273
CID:325150
PubChem ID:44755005
Update Time:2025-04-19

9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
    • 2- AMINOPURINE RIBOSIDE- 3', 5'- MONOPHOSPHATE ( 2-NH2-CPUMP )
    • 2-AMINOPURINE RIBOSIDE-3',5'-CYCLIC MONOPHOSPHATE SODIUM SALT
    • 2,6,10,14,18-PENTAMETHYLHENEICOSANE
    • 2-Aminopurine riboside 3',5'-monophosphoric acid
    • 2-NH2-CPUMP SODIUM SALT
    • 42467-66-3
    • Inchi: 1S/C10H12N5O6P.Na/c11-10-12-1-4-8(14-10)15(3-13-4)9-6(16)7-5(20-9)2-19-22(17,18)21-7;/h1,3,5-7,9,16H,2H2,(H,17,18)(H2,11,12,14);/q;+1/p-1/t5-,6-,7-,9-;/m1./s1
    • InChI Key: NXWBNSVDNPSFFE-OYUVGMAPSA-M
    • SMILES: P1(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C=NC(N)=NC3=4)O2)O)O1.[Na+]

Computed Properties

  • Exact Mass: 351.03400
  • Monoisotopic Mass: 329.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 155A^2

Experimental Properties

  • PSA: 167.48000
  • LogP: 0.20200
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